Cathinone hydrochloride
Overview
Description
Cathinone is a monoamine alkaloid found in the shrub Catha edulis (Khat). It is closely related to ephedrine, cathine, and other amphetamines. It is probably the main contributor to the stimulant effect of Catha edulis . Cathinone differs from many other amphetamines in that its structure is a ketone .
Synthesis Analysis
The synthesis of synthetic cathinones has been reported in various studies . For instance, methcathinone and related compounds can be prepared easily from readily available starting materials such as the ephedrines and pseudoephedrines .Molecular Structure Analysis
The molecular structure of Cathinone has been studied using various spectroscopic techniques . The structure of Cathinone is a ketone, which differentiates it from many other amphetamines .Chemical Reactions Analysis
A comprehensive computational analysis of Cathinone and its metabolites has been carried out using quantum mechanical approaches and docking studies . The study revealed that Cathinone has two low-energy conformations, all connected by rotational transition states .Physical And Chemical Properties Analysis
The physical and chemical properties of Cathinone have been studied using quantum chemical calculations and docking studies . The molecular electrostatic potential surface data for each molecule revealed likely reaction sites for the studied molecules .Scientific Research Applications
- Cathinone hydrochloride exhibits neurotoxic properties, impacting neurotransmitter systems and altering monoamine transporters and receptors . Researchers have investigated its effects on brain health, including neuroinflammation and potential damage to neural tissues.
- Similar to amphetamine and cocaine, Cathinone hydrochloride shares pharmacological effects with these classical psychostimulants. Preclinical animal models have been used to study its rewarding properties and abuse potential . Understanding these aspects is crucial for public health initiatives.
- Cathinone hydrochloride is part of the second largest group of new psychoactive substances. Monitoring its presence in illicit drug markets is essential. Research has explored its prevalence, distribution, and patterns of use, contributing to our understanding of drug trends .
- Studies have investigated the impact of Cathinone hydrochloride on mitochondrial function. For instance, a dose of α-PVP (a synthetic cathinone) significantly affected spatial learning, memory, and brain mitochondrial protein yield . Understanding these effects is crucial for assessing cognitive risks.
- Researchers have explored methods for detecting cathinones in biological samples. A study demonstrated a reduction in plasma matrix effects during LC-MS/MS analysis of cathinones, including Cathinone hydrochloride . This knowledge aids in accurate substance detection.
- Cathinone hydrochloride’s presence in forensic toxicology cases has been studied. Additionally, public health efforts focus on harm reduction, education, and clinical management strategies to mitigate risks associated with synthetic cathinones .
Neurotoxicity and Neuroinflammation
Rewarding and Abuse Potential
Illicit Drug Trends
Mitochondrial Function and Cognitive Impact
Matrix Effects in Analytical Techniques
Forensic Toxicology and Public Health Initiatives
Mechanism of Action
Target of Action
Cathinone hydrochloride primarily targets the monoamine transporters in the central nervous system (CNS) . These transporters are responsible for the reuptake of neurotransmitters such as dopamine, epinephrine, norepinephrine, and serotonin .
Mode of Action
Cathinone hydrochloride interacts with its targets by stimulating the release of dopamine and inhibiting the reuptake of epinephrine, norepinephrine, and serotonin in the CNS . This interaction results in an increase in the concentration of these neurotransmitters in the synaptic cleft, leading to prolonged neuron signaling and stimulation .
Biochemical Pathways
The biochemical pathways affected by cathinone hydrochloride are those involved in the synthesis, release, and reuptake of monoamine neurotransmitters . The downstream effects of these changes include increased neuron signaling and stimulation, which contribute to the compound’s stimulant effects .
Pharmacokinetics
It is known that the compound can easily cross cell membranes and other barriers, including the blood-brain barrier . This allows it to reach its targets in the CNS. The absorption of cathinone has two phases: one in the buccal mucosa and one in the stomach and small intestine .
Result of Action
The molecular and cellular effects of cathinone hydrochloride’s action include increased neuron signaling and stimulation due to the increased concentration of monoamine neurotransmitters in the synaptic cleft . This results in the compound’s stimulant effects .
Action Environment
The action, efficacy, and stability of cathinone hydrochloride can be influenced by various environmental factors. For instance, the compound’s absorption can be affected by the pH of the stomach and small intestine
Safety and Hazards
Future Directions
Most of the newly developed synthetic cathinones can be seen as analogs and replacements for once-popular compounds that have been declining in popularity as a result of legislative efforts . Although it appears that some of the newly emerging cathinones are not widely used, they may become more popular in the future and could become a significant threat to health and life .
properties
IUPAC Name |
(2S)-2-amino-1-phenylpropan-1-one;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO.ClH/c1-7(10)9(11)8-5-3-2-4-6-8;/h2-7H,10H2,1H3;1H/t7-;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPZCAKYHISJOIK-FJXQXJEOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1=CC=CC=C1)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)C1=CC=CC=C1)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8048866 | |
Record name | (-)- (S)-Cathinone hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8048866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
72739-14-1 | |
Record name | Cathinone hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072739141 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (-)- (S)-Cathinone hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8048866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Propanone, 2-amino-1-phenyl-, hydrochloride, (2S)- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CATHINONE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/272NNG64V6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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